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Compound of Interest

Compound Name: 2-(Adamantan-1-yl)ethyl acetate

Cat. No.: B12451603

L  Get Quote

This technical guide provides a comprehensive overview of 2-(Adamantan-1-yl)ethyl acetate,

also known as ethyl 2-(adamantan-1-yl)acetate, a molecule of interest in medicinal chemistry

and materials science. This document is intended for researchers, scientists, and professionals

in drug development, offering detailed information on its physicochemical properties, synthesis,

and analysis.

Physicochemical Properties

2-(Adamantan-1-yl)ethyl acetate is a derivative of adamantane, a bulky, rigid, and lipophilic
hydrocarbon cage. These characteristics are often exploited in drug design to enhance the

therapeutic properties of active compounds.

Property Value Source

Molecular Formula C14H2202 PubChem[1]
Molecular Weight 222.32 g/mol PubChem[1]
IUPAC Name ethyl 2-(1-adamantyl)acetate PubChem[1]
CAS Number 15782-66-8 PubChem[1]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 1/7

Tech Support


https://www.benchchem.com/product/b12451603?utm_src=pdf-interest
https://www.benchchem.com/product/b12451603?utm_src=pdf-body
https://www.benchchem.com/product/b12451603?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_adamantan-1-yl_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_adamantan-1-yl_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_adamantan-1-yl_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_adamantan-1-yl_acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12451603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following sections detail the methodologies for the synthesis and characterization of 2-
(Adamantan-1-yl)ethyl acetate. These protocols are based on established organic chemistry
principles and information available for related adamantane derivatives.

Synthesis Protocol: Fischer Esterification

A common method for the synthesis of ethyl esters is the Fischer esterification of the
corresponding carboxylic acid with ethanol in the presence of a strong acid catalyst.

Materials:

¢ 2-(Adamantan-1-yl)acetic acid

e Anhydrous ethanol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (saturated)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate

» Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

¢ In a round-bottom flask, dissolve 2-(Adamantan-1-yl)acetic acid in an excess of anhydrous
ethanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

» Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by
thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

e Remove the excess ethanol under reduced pressure using a rotary evaporator.
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o Dissolve the residue in an organic solvent such as diethyl ether and transfer it to a
separatory funnel.

» Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude 2-(Adamantan-1-yl)ethyl acetate.

The crude product can be further purified by column chromatography if necessary.

Analytical Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technigue to confirm the structure of the synthesized
compound.

Instrumentation:

* NMR spectrometer (e.g., Bruker WH-90 or similar)[2]

Sample Preparation:

e Dissolve a small amount of the purified 2-(Adamantan-1-yl)ethyl acetate in a deuterated
solvent (e.g., CDCI3).

e Transfer the solution to an NMR tube.

Data Acquisition:

e Acquire 'H NMR and 3C NMR spectra.

Expected Spectral Features:

e IH NMR: The spectrum is expected to show characteristic signals for the ethyl group (a
quartet and a triplet) and the protons of the adamantyl cage and the methylene group
adjacent to it. The integration of these signals should correspond to the number of protons in
each environment.
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e 13C NMR: The spectrum will display distinct peaks for the carbonyl carbon of the ester, the
carbons of the ethyl group, and the unique carbons of the adamantyl moiety.

Visualizations

The following diagrams illustrate the synthesis workflow and the structural relationship of the
functional groups in 2-(Adamantan-1-yl)ethyl acetate.
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Synthesis workflow for 2-(Adamantan-1-yl)ethyl acetate.
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Structural components of 2-(Adamantan-1-yl)ethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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